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Compound of Interest

Compound Name:
4-(4-Fluorophenoxy)benzylamine

hydrochloride

CAS No.: 568565-86-6

Cat. No.: B1279294

Get Quote

Abstract: This document provides a comprehensive technical overview of 4-(4-
Fluorophenoxy)benzylamine hydrochloride (CAS No. 568565-86-6). It is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry. This guide details the compound's chemical and physical properties, outlines a

conceptual synthesis pathway, discusses analytical characterization methods, and explores its

applications and safety considerations. The objective is to furnish a foundational resource that

combines established data with practical insights for laboratory application.

Core Chemical & Physical Properties
4-(4-Fluorophenoxy)benzylamine hydrochloride is a benzylamine derivative distinguished

by a fluorophenoxy substituent.[1] This structural motif makes it a valuable building block in

medicinal chemistry.[1] The hydrochloride salt form generally enhances the compound's

solubility in aqueous media and improves its stability, making it suitable for a variety of research

and development applications.[1][2]

The key physicochemical data for this compound are summarized below for quick reference.
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Property Value Source(s)

CAS Number 568565-86-6 [1][3]

Molecular Formula C₁₃H₁₂FNO·HCl [1]

Molecular Weight 253.7 g/mol [1]

Appearance
White crystalline powder /

White solid
[1][2][4]

Melting Point 249-253 °C [1]

Purity ≥95-97% (Typical) [1][3]

Storage Conditions
0-8°C, in a dry, well-ventilated

place
[1][4]

Synthesis and Purification: A Conceptual Workflow
The synthesis of 4-(4-Fluorophenoxy)benzylamine hydrochloride typically involves a multi-

step process common in amine synthesis. While specific proprietary methods may vary, a

logical and field-proven approach involves the reductive amination of a corresponding

benzonitrile precursor. This method is efficient and widely applicable for producing benzylamine

derivatives.[5]

Causality in Experimental Design
The choice of a reductive pathway starting from a nitrile is strategic. Nitriles are stable, readily

available starting materials. Their reduction in the presence of an ammonia source is a direct

and efficient route to the primary amine, often minimizing the formation of secondary and

tertiary amine byproducts when reaction conditions, such as an excess of ammonia, are

carefully controlled.[5] The final step, salt formation with hydrochloric acid, is crucial for

improving the compound's handling, solubility, and stability for subsequent applications.

Conceptual Synthesis Workflow Diagram
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Step 1: Nucleophilic Aromatic Substitution

Step 2: Catalytic Reduction

Step 3: Hydrochloride Salt Formation

4-Fluorobenzonitrile &
 p-Fluorophenol

4-(4-Fluorophenoxy)benzonitrile

Base (e.g., K2CO3)
High Temperature

4-(4-Fluorophenoxy)benzylamine (Free Base)

Reducing Agent (e.g., H2/Raney Ni)
Ammonia Presence

4-(4-Fluorophenoxy)benzylamine HCl

HCl in appropriate solvent
(e.g., Ether or Isopropanol)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-(4-Fluorophenoxy)benzylamine HCl.

Generalized Purification Protocol
Reaction Quench & Extraction: After the reduction step, the catalyst is filtered off. The

reaction mixture is then typically quenched with water. The free base product is extracted

into an organic solvent like ethyl acetate or dichloromethane.

Washing: The organic layer is washed with brine to remove residual aqueous components

and dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).
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Solvent Removal: The solvent is removed under reduced pressure to yield the crude free

base, often as an oil or solid.

Salt Formation & Recrystallization: The crude product is redissolved in a suitable solvent

(e.g., diethyl ether). A solution of HCl in an alcohol or ether is added stoichiometrically. The

resulting hydrochloride salt precipitates out. This precipitate is then isolated by filtration and

can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/ether)

to achieve high purity.[5]

Analytical Characterization
To ensure the identity, purity, and quality of 4-(4-Fluorophenoxy)benzylamine hydrochloride,

a suite of analytical methods is employed. These techniques provide orthogonal data, creating

a self-validating system for quality control.

High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity

assessment. A typical method would use a C18 reverse-phase column with a mobile phase

consisting of a buffered aqueous solution (e.g., phosphate buffer) and an organic modifier

like acetonitrile or methanol.[6][7] Detection by UV-Vis spectrophotometry at an appropriate

wavelength (e.g., 271 nm) allows for the quantification of the main peak and any impurities.

[6]

Mass Spectrometry (MS): Provides confirmation of the molecular weight of the compound.

When coupled with a chromatographic inlet (LC-MS), it can also help in identifying impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural elucidation. The spectra will confirm the presence of the aromatic rings, the

benzylamine CH₂ group, and the overall substitution pattern, verifying the compound's

identity.

Infrared (IR) Spectroscopy: IR analysis can confirm the presence of key functional groups,

such as the N-H bonds of the amine salt and C-O-C ether linkage.

Applications in Research and Drug Development
4-(4-Fluorophenoxy)benzylamine hydrochloride serves primarily as a key intermediate and

building block in the synthesis of more complex, biologically active molecules.[1][8] Its utility

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/JPH08291116A/en
https://www.benchchem.com/product/b1279294/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-4-fluorophenoxy-benzylamine-hydrochloride
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Analytical_methods/
https://zenodo.org/records/14445387/files/fulltext.pdf?download=1
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Analytical_methods/
https://www.benchchem.com/product/b1279294/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-4-fluorophenoxy-benzylamine-hydrochloride
https://www.chemimpex.com/products/23428
https://www.chemimpex.com/products/23566
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


spans several areas of therapeutic research.

Pharmaceutical Development: The compound is a crucial precursor for synthesizing novel

therapeutic agents. It is particularly noted for its use in developing drugs targeting

neurological disorders.[1][8][9] The structural motif is also explored in oncology research.[1]

[8]

Biochemical Research: Due to its defined structure, it is used in studies involving receptor

binding and enzyme inhibition.[1][8][9] These studies provide critical insights into molecular

interactions and help validate new drug targets.[8][9]

Medicinal Chemistry: The fluorophenoxy group is of particular interest in drug design. The

fluorine atom can enhance metabolic stability and improve pharmacokinetic properties like

bioavailability by blocking potential sites of metabolism.[2]

Safety, Handling, and Storage
Hazard Identification
Based on available Safety Data Sheets (SDS), 4-(4-Fluorophenoxy)benzylamine
hydrochloride is classified with the following hazards:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4][10]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[4][10]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[4][10]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[11] Ensure eyewash stations are readily accessible.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Wear impervious gloves and a lab coat.[4][11]
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Respiratory Protection: Avoid breathing dust.[4] If ventilation is inadequate, use a NIOSH-

approved respirator.

Hygiene Measures: Wash hands thoroughly after handling.[4] Take off contaminated clothing

and wash it before reuse.[4]

First Aid Measures
If Inhaled: Remove person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[4][12]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician.[4][12]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get medical

attention.[4][12]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Get medical attention if

symptoms occur.[4][12]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][11] The

recommended storage temperature is typically between 2°C and 8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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